Cas no 841211-83-4 (2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide)

• Product Name: 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• CAS No: 841211-83-4
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5805818
• PubChem ID: 1088467
• Update Time: 2025-06-09

2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-(3,4-dimethylphenyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(3,4-dimethylphenyl)-1,4-dihydro-4-oxo-
• 841211-83-4
• DTXSID301327751
• MLS001205873
• 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• SMR000523994
• JAG-UCB-ef2c0e8e-4
• F0679-0475
• BDBM496549
• 2-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 2-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• HMS2822I08
• AKOS024283151
• 2-[1-(3,4-Dimethyl-phenyl)-4-oxo-1,4-dihydro-pyrazolo[3,4-d]pyrimidin-5-yl]-acetamide
• CHEMBL1417086

• Inchi： 1S/C15H15N5O2/c1-9-3-4-11(5-10(9)2)20-14-12(6-18-20)15(22)19(8-17-14)7-13(16)21/h3-6,8H,7H2,1-2H3,(H2,16,21)
• InChI Key： LRCHPTXJOIROHM-UHFFFAOYSA-N
• SMILES： C1N(CC(N)=O)C(=O)C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 581.8±60.0 °C(Predicted)
• pka: 15.45±0.40(Predicted)

Additional information on 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide

2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide: A Comprehensive Overview

2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide, with the CAS number 841211-83-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

The chemical structure of 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide is characterized by a pyrazolopyrimidine core substituted with a 3,4-dimethylphenyl group and an acetamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors.

The synthesis of 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide typically involves multistep reactions. One common approach is to start with the condensation of 3-amino-1-(3,4-dimethylphenyl)pyrazole with formamidine acetate to form the pyrazolopyrimidine core. Subsequent oxidation and acetylation steps yield the final product. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions to enhance the overall yield and purity of the compound.

In terms of biological activity, 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide has shown promising results in various preclinical studies. It has been reported to exhibit potent antitumor activity against several cancer cell lines. Mechanistic studies have revealed that this compound can inhibit key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. Additionally, it has demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

Beyond its antitumor properties, 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models of inflammatory diseases. These findings suggest that this compound may have broad therapeutic applications beyond oncology.

The pharmacokinetic profile of 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide has been extensively studied to optimize its therapeutic potential. Research has indicated that it exhibits favorable absorption and distribution properties when administered orally or intravenously. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted through both renal and hepatic pathways. These pharmacokinetic characteristics make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing phase II trials are focusing on specific indications such as solid tumors and inflammatory diseases to further validate its therapeutic potential.

In conclusion, 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide (CAS number 841211-83-4) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, 2-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3， 】